5-cyano-5,5-dimethylpentanoic acid
Description
5-cyano-5,5-dimethylpentanoic acid (5-CN-DMPA) is an organic acid of the carboxylic acid family. It is an important compound in a variety of scientific fields, including biochemistry, pharmacology, and chemical synthesis. 5-CN-DMPA has been studied for its potential applications in laboratory experiments, drug development, and many other areas.
Future Directions
The nitrogen-rich compounds and intermediates based on 1,2,3-triazole were synthesized and prepared using a promising precursor named 4,5-dicyano-1,2,3-triazole . These compounds could be considered to construct more abundant 1,2,3-triazole-based neutral energetic molecules, salts, and complex compounds, which need to continue study in the future in the field of energetic materials .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-cyano-5,5-dimethylpentanoic acid can be achieved through a multi-step process involving the conversion of commercially available starting materials.", "Starting Materials": [ "2,2-dimethyl-1,3-propanediol", "acetic anhydride", "sodium cyanide", "sulfuric acid", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "magnesium sulfate", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Conversion of 2,2-dimethyl-1,3-propanediol to 5,5-dimethylpent-2-en-1-ol using sulfuric acid as a catalyst.", "Step 2: Conversion of 5,5-dimethylpent-2-en-1-ol to 5,5-dimethylpent-2-en-1-one using acetic anhydride as a reagent.", "Step 3: Conversion of 5,5-dimethylpent-2-en-1-one to 5-cyano-5,5-dimethylpent-2-en-1-one using sodium cyanide as a reagent.", "Step 4: Conversion of 5-cyano-5,5-dimethylpent-2-en-1-one to 5-cyano-5,5-dimethylpentanoic acid using sodium hydroxide and hydrochloric acid as reagents.", "Step 5: Purification of the product using sodium bicarbonate, magnesium sulfate, ethyl acetate, and water." ] } | |
CAS RN |
861579-74-0 |
Product Name |
5-cyano-5,5-dimethylpentanoic acid |
Molecular Formula |
C8H13NO2 |
Molecular Weight |
155.2 |
Purity |
95 |
Origin of Product |
United States |
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